Methyl 3-(3-nitrophenyl)isonicotinate

• CAS RN: 344450-39-1
• Molecular Formula: C13H10N2O4
• Molecular Weight: 258.23 g/mol
• IUPAC Name: methyl 3-(3-nitrophenyl)pyridine-4-carboxylate
• InChI: InChI=1S/C13H10N2O4/c1-19-13(16)11-5-6-14-8-12(11)9-3-2-4-10(7-9)15(17)18/h2-8H,1H3
• InChI Key: RAHGDTWPIYJWDJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=NC=C1)C2=CC(=CC=C2)[N+](=O)[O-]

Description

“Methyl isonicotinate” is a toxic compound used as a semiochemical. It’s also known as “4-pyridine carboxylic acid” and "isonicotinic acid methyl ester". This compound is slightly toxic to the human body and can irritate the eyes, skin, and respiratory tract.

Synthesis Analysis

To synthesize “Methyl isonicotinate”, several substances need to react with one another. These compounds are isonicotinic acid, methanol, sulfuric acid, and sodium carbonate.

Molecular Structure Analysis

“Methyl isonicotinate” is a 4-pyridyl carbonyl compound consisting of a pyridine ring attached to methyl carboxylate. Its chemical formula is C7H7NO2.

Chemical Reactions Analysis

“Methyl isonicotinate” has been extensively studied as a non-pheromone semiochemical in thrips pest management. It’s primarily used as a lure in combination with colored sticky traps for enhanced monitoring of thrips in greenhouses.

Physical And Chemical Properties Analysis

“Methyl isonicotinate” is an orange/brown liquid with a melting point of 16.1°C and a boiling point of 208.0 °C. It’s considered toxic.

Safety and Hazards

“Methyl isonicotinate” is a toxic compound. It’s hazardous due to its flammability and its irritating effects on the skin, eyes, and respiratory tract.

Future Directions

“Methyl isonicotinate” has the potential to be used for other thrips management strategies such as mass trapping, lure and kill, lure and infect, and as a behavioral synergist in conjunction with insecticides, in a range of indoor and outdoor crops.